Benzoylprop
Overview
Description
Benzoylprop-ethyl is a post-emergence selective herbicide belonging to the dichloroaniline propionate family . Its mode of action involves the inhibition of lipid biosynthesis . This herbicide is commonly used for the control of wild oats and wild barley in winter wheat .
Molecular Structure Analysis
Benzoylprop-ethyl has the molecular formula C18H17Cl2NO3 . Its molecular weight is 366.24 . The IUPAC Standard InChI is InChI=1S/C18H17Cl2NO3/c1-3-24-18(23)12(2)21(14-9-10-15(19)16(20)11-14)17(22)13-7-5-4-6-8-13/h4-12H,3H2,1-2H3 .
Physical And Chemical Properties Analysis
Benzoylprop-ethyl has a density of 1.4±0.1 g/cm3 . Its boiling point is 539.9±50.0 °C at 760 mmHg . The compound has a molar refractivity of 86.1±0.3 cm3 . It has 4 H bond acceptors and 1 H bond donor .
Scientific Research Applications
Certified Reference Material for Analytical Calibration
Benzoylprop-ethyl is utilized as a certified reference material (CRM) in analytical chemistry. It serves as a standard for calibrating instruments and validating methods in chromatography and other analytical techniques. This ensures accuracy and consistency in the measurement of chemical concentrations in various samples .
Pesticide Residue Analysis in Agriculture
This compound is employed in the detection and quantification of pesticide residues in agricultural products. For instance, it’s used in gas chromatography-mass spectrometry (GC-MS) for the simultaneous detection of multiple pesticide residues in grapes, following a cleanup process involving primary−secondary amine (PSA) matrix solid-phase dispersion (MSPD) .
High-Performance Liquid Chromatography (HPLC)
Benzoylprop-ethyl is used in high-performance liquid chromatography combined with quadrupole-time-of-flight mass spectrometry (HPLC-Q-TOF/MS) for the identification of pesticides in fruit and vegetable samples. This method is crucial for ensuring food safety and public health .
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
The compound aids in the development of methods for determining different pesticide residues in edible fungi. Using liquid chromatography-tandem mass spectrometry (LC-MS/MS), researchers can analyze a wide range of pesticides, which is vital for consumer protection .
Surface Water Monitoring
Benzoylprop-ethyl is part of a multi-residue method for quantifying pesticides in surface water samples. This application is significant for environmental monitoring and assessing the impact of agricultural runoff on water quality .
Mechanism of Action
Target of Action
Benzoylprop, also known as Benzoylprop-ethyl, is an obsolete herbicide that was once used to selectively control wild oats in a variety of field crops . The primary target of Benzoylprop is the lipid biosynthesis pathway in these plants . By inhibiting this pathway, Benzoylprop prevents the growth of these plants, thereby acting as an effective herbicide.
Mode of Action
The mode of action of Benzoylprop involves the inhibition of lipid biosynthesis . Lipids are essential components of cell membranes and are crucial for the normal growth and development of plants. By inhibiting lipid biosynthesis, Benzoylprop disrupts the normal functioning of the plant cells, leading to their death.
Biochemical Pathways
The specific biochemical pathway affected by Benzoylprop is the lipid biosynthesis pathway . This pathway is responsible for the production of lipids, which are vital for the formation of cell membranes and energy storage. When this pathway is inhibited, the plant cannot produce the necessary lipids for its growth and survival, leading to its eventual death.
Result of Action
The result of Benzoylprop’s action is the death of the target plants. By inhibiting lipid biosynthesis, Benzoylprop disrupts the normal cellular functions of the plants, leading to their death . This makes Benzoylprop effective as a herbicide for controlling the growth of wild oats in various crops.
Future Directions
The future of synthetic chemistry, including the synthesis of compounds like Benzoylprop-ethyl, is promising . With the continuous advancement of technology and the development of new synthetic methods, the field is expected to continue to evolve and contribute to various areas of science and technology .
properties
IUPAC Name |
2-(N-benzoyl-3,4-dichloroanilino)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13Cl2NO3/c1-10(16(21)22)19(12-7-8-13(17)14(18)9-12)15(20)11-5-3-2-4-6-11/h2-10H,1H3,(H,21,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZZRJCUYSKKFHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N(C1=CC(=C(C=C1)Cl)Cl)C(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13Cl2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60892185 | |
Record name | Benzoylprop | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60892185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22212-56-2 | |
Record name | Benzoylprop [ISO] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022212562 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoylprop | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60892185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | BENZOYLPROP | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XIC4K7US4C | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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